[3,4-Bis(acetyloxy)-5-acetamido-6-(3-methylphenoxy)oxan-2-yl]methyl acetate

• IUPAC Name: [5-acetamido-3,4-diacetyloxy-6-(3-methylphenoxy)oxan-2-yl]methyl acetate
• InChI: InChI=1S/C21H27NO9/c1-11-7-6-8-16(9-11)30-21-18(22-12(2)23)20(29-15(5)26)19(28-14(4)25)17(31-21)10-27-13(3)24/h6-9,17-21H,10H2,1-5H3,(H,22,23)
• InChI Key: LERJREBRRWXADA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OC2C(C(C(C(O2)COC(=O)C)OC(=O)C)OC(=O)C)NC(=O)C
• Molecular Formula: C21H27NO9
• Molecular Weight: 437.4 g/mol

Description

[3,4-Bis(acetyloxy)-5-acetamido-6-(3-methylphenoxy)oxan-2-yl]methyl acetate, also known as Boc-Val-Val-OMe or Boc-VVOMe, is a chemical compound that belongs to the family of oxan-2-ylmethyl acetates. This compound has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry.

Scientific Research Applications

Synthesis and Characterization of Novel Compounds

Studies often focus on the synthesis and characterization of novel compounds, including their antimicrobial properties. For instance, Fuloria et al. (2009) explored the synthesis, characterization, and antimicrobial evaluation of novel imines and thiazolidinones derived from related chemical structures, emphasizing the importance of chemical synthesis in discovering new compounds with potential biological activities [Fuloria et al., 2009].

Antimicrobial and Anti-inflammatory Applications

Research into the applications of synthesized compounds often includes evaluating their antimicrobial and anti-inflammatory properties. Dewangan et al. (2015) synthesized and characterized oxadiazole derivatives, evaluating their analgesic and anti-inflammatory activities, which illustrates the potential therapeutic applications of chemically synthesized molecules [Dewangan et al., 2015].

Structural Studies and Complex Formation

Structural studies, including X-ray crystallography, are pivotal in understanding the molecular configuration and potential binding sites of compounds. Kruszyński et al. (2002) synthesized and characterized a polymeric complex of bis(4-chloro-2-methylphenoxy)acetate lead(II), providing insights into the structure and potential applications of metal-organic frameworks or complexes in catalysis and material science [Kruszyński et al., 2002].

Potential Anticancer and Antioxidant Activities

The exploration of anticancer and antioxidant activities is another significant area of research. Dong et al. (2022) investigated the antioxidant and anticancer activities of synthesized methylated and acetylated derivatives of natural bromophenols, showcasing the process of modifying natural compounds to enhance their biological activities and potential therapeutic applications [Dong et al., 2022].